![molecular formula C9H4Cl2F2N2O2 B2418619 6,8-Dichloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid CAS No. 2451256-40-7](/img/structure/B2418619.png)
6,8-Dichloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid
Overview
Description
“6,8-Dichloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid” is a heterocyclic organic compound . It has a molecular weight of 281.05 . The IUPAC name for this compound is 6,8-dichloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H4Cl2F2N2O2/c10-3-1-4(11)8-14-5(7(12)13)6(9(16)17)15(8)2-3/h1-2,7H,(H,16,17) . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a boiling point of 213-215 degrees Celsius .Scientific Research Applications
Antitubercular Activity
Imidazo[1,2-a]pyridine analogues have gained attention for their potential as antitubercular agents. Notably, 6,8-Dichloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid (referred to as Q203) has demonstrated promising results in treating tuberculosis (TB). In a mouse model infected with Mycobacterium tuberculosis (Mtb) H37Rv, Q203 exhibited significant reductions in bacterial load at various doses after 4 weeks of treatment .
Material Science Applications
The structural characteristics of imidazo[1,2-a]pyridines make them valuable in material science. Researchers have explored their use in:
Safety and Hazards
The compound may cause respiratory irritation, skin irritation, and serious eye irritation . It should be used only outdoors or in a well-ventilated area. Protective gloves, clothing, eye protection, and face protection should be worn when handling this compound . If inhaled, the person should be removed to fresh air and kept comfortable for breathing .
Mechanism of Action
Target of Action
It’s known that imidazopyridine, a key structural component of this compound, is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . This suggests that the compound may interact with multiple targets.
Mode of Action
The imidazopyridine moiety is known to interact with various targets in medicinal chemistry , suggesting that this compound may have a complex mode of action involving multiple interactions.
Biochemical Pathways
Given the wide range of applications of imidazopyridine in medicinal chemistry , it’s likely that this compound may affect multiple biochemical pathways.
Result of Action
The compound’s potential for causing skin corrosion/irritation and serious eye damage/eye irritation has been noted .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 6,8-Dichloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid. For instance, it’s recommended to avoid dust formation and ensure adequate ventilation when handling this compound .
properties
IUPAC Name |
6,8-dichloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4Cl2F2N2O2/c10-3-1-4(11)8-14-5(7(12)13)6(9(16)17)15(8)2-3/h1-2,7H,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXCAWWDNVXQKFN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=NC(=C(N2C=C1Cl)C(=O)O)C(F)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4Cl2F2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-(3-methoxyphenyl)thiophene-2-carboxamide](/img/structure/B2418543.png)
![3-(2-Phenoxyethyl)-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione](/img/structure/B2418545.png)
![Tert-butyl N-[[3-(aminomethyl)-1-fluorocyclobutyl]methyl]carbamate](/img/structure/B2418551.png)
